Cas no 1013759-48-2 (methyl 3-(1,5-dimethyl-1H-pyrazole-3-amido)-5-phenylthiophene-2-carboxylate)

• Product Name: methyl 3-(1,5-dimethyl-1H-pyrazole-3-amido)-5-phenylthiophene-2-carboxylate
• CAS No: 1013759-48-2
• MF: C₁₈H₁₇N₃O₃S
• MW: 355.410882711411
• CID: 6124449
• PubChem ID: 16952168
• Update Time: 2025-06-14

methyl 3-(1,5-dimethyl-1H-pyrazole-3-amido)-5-phenylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(1,5-dimethyl-1H-pyrazole-3-amido)-5-phenylthiophene-2-carboxylate
• methyl 3-[(1,5-dimethylpyrazole-3-carbonyl)amino]-5-phenylthiophene-2-carboxylate
• 2-Thiophenecarboxylic acid, 3-[[(1,5-dimethyl-1H-pyrazol-3-yl)carbonyl]amino]-5-phenyl-, methyl ester
• F2446-0106
• methyl 3-(1,5-dimethyl-1H-pyrazole-3-carboxamido)-5-phenylthiophene-2-carboxylate
• AKOS024648914
• 1013759-48-2

• Inchi： 1S/C18H17N3O3S/c1-11-9-14(20-21(11)2)17(22)19-13-10-15(12-7-5-4-6-8-12)25-16(13)18(23)24-3/h4-10H,1-3H3,(H,19,22)
• InChI Key： RGCALQXKHJAQTE-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SC(C2=CC=CC=C2)=CC=1NC(C1C=C(C)N(C)N=1)=O

Computed Properties

• Exact Mass: 355.09906259g/mol
• Monoisotopic Mass: 355.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 493.7±45.0 °C(Predicted)
• pka: 12.37±0.70(Predicted)

Additional information on methyl 3-(1,5-dimethyl-1H-pyrazole-3-amido)-5-phenylthiophene-2-carboxylate

Research Brief on Methyl 3-(1,5-dimethyl-1H-pyrazole-3-amido)-5-phenylthiophene-2-carboxylate (CAS: 1013759-48-2)

Methyl 3-(1,5-dimethyl-1H-pyrazole-3-amido)-5-phenylthiophene-2-carboxylate (CAS: 1013759-48-2) is a novel small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thiophene and pyrazole hybrid structure, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions (PPIs) and enzyme inhibition. Recent studies have explored its role as a scaffold for drug development, focusing on its pharmacokinetic properties and biological activity.

The synthesis of methyl 3-(1,5-dimethyl-1H-pyrazole-3-amido)-5-phenylthiophene-2-carboxylate involves a multi-step process, including the coupling of 1,5-dimethyl-1H-pyrazole-3-carboxylic acid with methyl 3-amino-5-phenylthiophene-2-carboxylate. The compound's structural features, such as the presence of a phenylthiophene core and a pyrazole amide linkage, contribute to its stability and binding affinity toward biological targets. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating its use in preclinical studies.

In vitro and in vivo studies have demonstrated that methyl 3-(1,5-dimethyl-1H-pyrazole-3-amido)-5-phenylthiophene-2-carboxylate exhibits potent inhibitory effects on specific kinases and inflammatory mediators. For instance, it has been shown to selectively inhibit the activity of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. This property makes it a potential candidate for cancer therapy, particularly in tumors with dysregulated CDK activity. Additionally, the compound has displayed anti-inflammatory effects by modulating the NF-κB signaling pathway, suggesting its utility in treating chronic inflammatory diseases.

Recent research has also investigated the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. Preliminary data indicate that methyl 3-(1,5-dimethyl-1H-pyrazole-3-amido)-5-phenylthiophene-2-carboxylate has favorable oral bioavailability and metabolic stability, which are essential for its development as a therapeutic agent. However, further optimization is required to address challenges such as plasma protein binding and potential drug-drug interactions.

In conclusion, methyl 3-(1,5-dimethyl-1H-pyrazole-3-amido)-5-phenylthiophene-2-carboxylate (CAS: 1013759-48-2) represents a promising scaffold for drug discovery, with demonstrated biological activity and a tractable synthetic route. Ongoing research aims to explore its therapeutic potential in greater depth, including structure-activity relationship (SAR) studies and the development of derivatives with enhanced efficacy and safety profiles. Future studies will likely focus on advancing this compound through preclinical and clinical trials to evaluate its full therapeutic potential.